Cas no 130495-08-8 (tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S)-2-ethynylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring an ethynyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex molecules, including pharmaceuticals and bioactive compounds. The stereocenter at the 2-position ensures enantioselective applications, while the ethynyl group enables further functionalization via click chemistry or cross-coupling reactions. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. Its well-defined chirality and reactive handles make it valuable for asymmetric synthesis and medicinal chemistry research.

tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate structure

130495-08-8 structure

Product Name:tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate

CAS No:130495-08-8

MF:C₁₁H₁₇NO₂

MW:195.258183240891

MDL:MFCD10698161

CID:98328

PubChem ID:11030701

Update Time:2025-10-14

tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylicacid, 2-ethynyl-, 1,1-dimethylethyl ester, (2S)-
- tert-Butyl (S)-2-ethynylpyrrolidine-1-carboxylate
- (3AR)-TERT-BUTYL 3A-ETHYL HEXAHYDROPYRROLO[3,4-C]PYRROLE-2,3A(1H)-DICARBOXYLATE
- tert-butyl (2S)-2-ethynylpyrrolidine-1-carboxylate
- tert-butyl (2S)-ethynylpyrrolidine-1-carboxylate
- (S)-1-Boc-2-Ethynylpyrrolidine
- (S)-TERT-BUTYL 2-ETHYNYLPYRROLIDINE-1-CARBOXYLATE
- N-Boc-2-ethynylproline
- (S)-N-tert-Butoxycarbonyl-2-ethynylpyrrolidine
- (S)-N-BOC-2-ETHYNYLPYRROLIDINE
- 5-(Chloromethyl)-3-bromoisoxazole
- (2S)-1-Pyrrolidinecarboxylic acid 2-ethynyl-1,1-diMethylethyl ester
- (S)-N-(tert-butoxycarbonyl)-2-ethynylpyrrolidine
- 1-Pyrrolidinecarboxylic acid, 2-ethynyl-, 1,1-dimethylethyl ester, (2S)-
- (S)-N-Boc-2-Ethynyl-pyrrolidine
- J-524444
- (S)-2-Ethynyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- DTXSID00452560
- (2S)-1-Boc-2-ethynylpyrrolidine
- AKOS025294281
- A888736
- tert-butyl(2s)-2-ethynylpyrrolidine-1-carboxylate
- MKFYNQAKTJFISL-SECBINFHSA-N
- SCHEMBL231219
- (2S)-N-(tert-Butoxycarbonyl)-2-ethynylpyrrolidine
- AM20080216
- MFCD10698161
- (S)-tert-butyl2-ethynylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid,2-ethynyl-,tert-butyl ester,(2S)-
- EN300-298780
- 130495-08-8
- AS-36517
- 1-BOC-2-(S)-ethynylpyrrolidine
- CS-B1739
- 1-t-butyloxycarbonyl-2-(s)-ethynylpyrrolidine
- MDL： MFCD10698161
- Inchi： 1S/C11H17NO2/c1-5-9-7-6-8-12(9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3/t9-/m1/s1
- InChI Key： MKFYNQAKTJFISL-SECBINFHSA-N
- SMILES： O(C(N1CCC[C@H]1C#C)=O)C(C)(C)C

Computed Properties

Exact Mass: 195.12600
Monoisotopic Mass: 195.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.04
Boiling Point: 249 ºC
Flash Point: 104 ºC
Refractive Index: 1.492
PSA: 29.54000
LogP: 1.95700

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